N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol
• IUPAC Name: N-benzyl-4-chloro-1-methyl-N-pyridin-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O/c1-21-12-14(18)16(20-21)17(23)22(15-9-5-6-10-19-15)11-13-7-3-2-4-8-13/h2-10,12H,11H2,1H3
• InChI Key: DJUUSTPWDZKXEF-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)N(CC2=CC=CC=C2)C3=CC=CC=N3)Cl

Description

N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide, also known as BCP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BCP belongs to the class of pyrazole derivatives and is known for its unique chemical structure, which makes it an attractive molecule for drug discovery.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide is not fully understood, but it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. In cancer cells, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to inhibit the activity of various enzymes involved in cell proliferation and induce cell cycle arrest and apoptosis. In inflammation, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. Moreover, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to modulate the activity of various neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to have various biochemical and physiological effects in the body. In cancer cells, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to inhibit the activity of various enzymes involved in cell proliferation and induce cell cycle arrest and apoptosis. In inflammation, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines. Moreover, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to modulate the activity of various neurotransmitters in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has several advantages for lab experiments, including its unique chemical structure, which makes it an attractive molecule for drug discovery. Moreover, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to have potent therapeutic effects in various diseases, making it a promising candidate for further research. However, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide also has some limitations, including its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for research on N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide, including the development of new synthetic methods to improve its yield and purity. Moreover, further studies are needed to fully understand the mechanism of action of N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide and its potential therapeutic applications in various diseases. Additionally, the development of new formulations and delivery systems may improve the bioavailability and efficacy of N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide in vivo. Finally, more studies are needed to evaluate the safety and toxicity of N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide in humans, which will be essential for its clinical development.

Synthesis Methods

The synthesis of N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide involves the reaction of 4-chloro-1-methylpyrazole-3-carboxylic acid with benzylamine and 2-pyridinecarboxaldehyde in the presence of a suitable catalyst. The reaction proceeds via a condensation reaction, and the resulting product is purified through recrystallization.

Scientific Research Applications

N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation is a key factor in many diseases, and N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been shown to possess anti-inflammatory properties. Moreover, N-benzyl-4-chloro-1-methyl-N-(2-pyridinyl)-1H-pyrazole-3-carboxamide has been studied for its potential neuroprotective effects in various neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease.